N-(3-(benzofuran-2-yl)-3-hydroxypropyl)-5-chlorothiophene-2-sulfonamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)-3-hydroxypropyl]-5-chlorothiophene-2-sulfonamide
• InChI: InChI=1S/C15H14ClNO4S2/c16-14-5-6-15(22-14)23(19,20)17-8-7-11(18)13-9-10-3-1-2-4-12(10)21-13/h1-6,9,11,17-18H,7-8H2
• InChI Key: LPJFBCYRZNDHAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(CCNS(=O)(=O)C3=CC=C(S3)Cl)O
• Molecular Formula: C15H14ClNO4S2
• Molecular Weight: 371.9 g/mol

Description

Benzofuran compounds are ubiquitous in nature and have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. They are an important constituent of many fused heterocycles.

Synthesis Analysis

Benzofuran derivatives can be synthesized through various methods. For instance, 3-(Benzofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde was used as a precursor for the synthesis of a series of novel heterocycles. Other methods involve the reaction of salicylaldehyde and chloroacetic acid, Perkin rearrangement of coumarin, and cyclization of 2-alkyne phenols.

Molecular Structure Analysis

The molecular structure of benzofuran derivatives can be confirmed by various spectroscopic methods along with the X-ray crystal structures.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzofuran derivatives are complex and can involve multiple steps. For example, the synthesis of a series of novel heterocycles involved facile reactions with 3-oxo-3-phenylpropanenitrile, 2-cyanoethanethioamide, and various hydrazides.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Activity

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Anti-Oxidative Activity

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Anti-Viral Activity

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Drug Discovery and Synthesis Studies

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Cytotoxic Properties

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Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications in many aspects. Future research may focus on discovering novel benzofuran compounds with enhanced biological activities and developing more efficient methods for their synthesis.